Methyl 4-[(5-bromo-2-hydroxybenzyl)amino]benzoate

• IUPAC Name: methyl 4-[(5-bromo-2-hydroxyphenyl)methylamino]benzoate
• InChI: InChI=1S/C15H14BrNO3/c1-20-15(19)10-2-5-13(6-3-10)17-9-11-8-12(16)4-7-14(11)18/h2-8,17-18H,9H2,1H3
• InChI Key: TZZARNCRFCIPIR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NCC2=C(C=CC(=C2)Br)O
• Molecular Formula: C15H14BrNO3
• Molecular Weight: 336.18 g/mol

Description

“Methyl 4-[(5-bromo-2-hydroxybenzyl)amino]benzoate” is a chemical compound with the molecular formula C15H14BrNO3 and a molecular weight of 336.18. It is used in scientific research and has unique properties that make it suitable for various applications in the field.

Scientific Research Applications

Proteomics Research

This compound is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. .

Drug Development

As a biochemical for research, it may be involved in the synthesis of new drug candidates. .

Biochemical Assays

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Molecular Biology

In molecular biology, this compound could be used to study gene expression and regulation. .

Chemical Synthesis

This chemical serves as an intermediate in the synthesis of more complex organic compounds. .

Material Science

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Analytical Chemistry

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Educational Purposes

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Each application mentioned leverages the unique chemical structure of Methyl 4-[(5-bromo-2-hydroxybenzyl)amino]benzoate, which is characterized by its molecular formula

C15H14BrNO3 C_{15}H_{14}BrNO_{3} C15​H14​BrNO3​

. Its use is strictly for research purposes and not intended for diagnostic or therapeutic use. The compound’s versatility in research underscores its importance across various scientific disciplines.

Safety and Hazards

“Methyl 4-[(5-bromo-2-hydroxybenzyl)amino]benzoate” is intended for research use only and is not intended for diagnostic or therapeutic use. Specific safety and hazard information is not available in the resources I found.

Mechanism of Action

Biochemical Pathways

Again, without specific studies, it’s difficult to determine the exact biochemical pathways this compound affects. Compounds with similar structures are often involved in proteomics research , suggesting it might play a role in protein synthesis or degradation.

Pharmacokinetics

Its molecular weight (33618 ) suggests it might be absorbed in the gastrointestinal tract if orally administered. The presence of a bromine atom might affect its distribution and metabolism.